Cas no 21188-58-9 (3-Hydroxyhexanoic Acid Methyl Ester)

• Product Name: 3-Hydroxyhexanoic Acid Methyl Ester
• CAS No: 21188-58-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00083583
• CID: 271269
• PubChem ID: 519845
• Update Time: 2025-04-19

3-Hydroxyhexanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-hydroxy-, methyl ester
• 3-hydroxy-hexanoicacimethylester
• METHYL-3-HYDROXYCAPROATE
• FEMA 3508
• 3-HYDROXY C6:0 METHYL ESTER
• 3-Hydroxyhexanoic Acid Methyl Ester
• METHYL 3 HYDROXY HEXANOATE
• Methyl 3-hydroxyhexanoate
• β-hydroxyhexanoic acid methyl ester
• Methyl 3-hydroxycaproate
• Hexanoic acid, 3-hydroxy-, methyl ester
• methyl-3-hydroxyhexanoate
• Methyl beta-hydroxycaproate
• Methyl beta-hydroxyhexanoate
• FEMA No. 3508
• 3-hydroxycaproic acid methyl ester
• Methyl (+/-)-3-hydroxyhexanoate
• BCP24425

• MDL： MFCD00083583
• Inchi： 1S/C7H14O3/c1-3-4-6(8)5-7(9)10-2/h6,8H,3-5H2,1-2H3
• InChI Key： ACCRBMDJCPPJDX-UHFFFAOYSA-N
• SMILES： CCCC(CC(OC)=O)O

Computed Properties

• Exact Mass: 146.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.43(lit.)
  n20/D 1.430
• PSA: 46.53000
• LogP: 0.71050
• FEMA: 3508 | METHYL 3-HYDROXYHEXANOATE

3-Hydroxyhexanoic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives